2-Cyano-5-(naphthalen-1-yl)phenol, 95%

• IUPAC Name: 2-hydroxy-4-naphthalen-1-ylbenzonitrile
• InChI: InChI=1S/C17H11NO/c18-11-14-9-8-13(10-17(14)19)16-7-3-5-12-4-1-2-6-15(12)16/h1-10,19H
• InChI Key: BDVWAQLSMAHJKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC(=C(C=C3)C#N)O
• Molecular Formula: C17H11NO
• Molecular Weight: 245.27 g/mol

Description

2-Cyano-5-(naphthalen-1-yl)phenol, 95% (2CNAP) is an organic compound that has a variety of applications in scientific research. This compound is a white crystalline solid with a melting point of 118-120°C and is soluble in polar solvents such as ethanol and acetone. 2CNAP has been used in a wide range of scientific research applications, from pharmaceuticals to analytical chemistry.

Scientific Research Applications

2-Cyano-5-(naphthalen-1-yl)phenol, 95% has been used in a wide range of scientific research applications, from pharmaceuticals to analytical chemistry. In pharmaceutical research, 2-Cyano-5-(naphthalen-1-yl)phenol, 95% has been used in the synthesis of a number of drugs, including anti-inflammatory agents and anticonvulsants. In analytical chemistry, 2-Cyano-5-(naphthalen-1-yl)phenol, 95% has been used as a reagent for the determination of nitrite and nitrate ions. Additionally, 2-Cyano-5-(naphthalen-1-yl)phenol, 95% has been used in the synthesis of a number of other compounds, including heterocyclic compounds, dyes, and polymers.

Mechanism of Action

The exact mechanism of action of 2-Cyano-5-(naphthalen-1-yl)phenol, 95% is still not fully understood. However, it is believed that 2-Cyano-5-(naphthalen-1-yl)phenol, 95% acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and thromboxanes. Inhibition of this enzyme results in decreased production of these compounds, which can lead to a decrease in inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Cyano-5-(naphthalen-1-yl)phenol, 95% are still not fully understood. However, it is believed that 2-Cyano-5-(naphthalen-1-yl)phenol, 95% may have anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, 2-Cyano-5-(naphthalen-1-yl)phenol, 95% may have beneficial effects on the cardiovascular system, as it has been shown to reduce the production of thromboxanes, which can lead to decreased risk of thrombosis.

Advantages and Limitations for Lab Experiments

The use of 2-Cyano-5-(naphthalen-1-yl)phenol, 95% in laboratory experiments has a number of advantages. 2-Cyano-5-(naphthalen-1-yl)phenol, 95% is relatively inexpensive and easy to obtain, and it is soluble in a variety of solvents, making it easy to work with. Additionally, 2-Cyano-5-(naphthalen-1-yl)phenol, 95% is relatively stable and has a long shelf life. However, there are some limitations to the use of 2-Cyano-5-(naphthalen-1-yl)phenol, 95% in laboratory experiments. For example, 2-Cyano-5-(naphthalen-1-yl)phenol, 95% is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, 2-Cyano-5-(naphthalen-1-yl)phenol, 95% is not very soluble in some organic solvents, such as hexane and toluene.

Future Directions

The potential future directions for research involving 2-Cyano-5-(naphthalen-1-yl)phenol, 95% are numerous. Further research could be conducted to better understand the biochemical and physiological effects of 2-Cyano-5-(naphthalen-1-yl)phenol, 95%, as well as its mechanism of action. Additionally, research could be conducted to develop more efficient synthetic methods for the production of 2-Cyano-5-(naphthalen-1-yl)phenol, 95%. Furthermore, research could be conducted to explore the potential use of 2-Cyano-5-(naphthalen-1-yl)phenol, 95% in the treatment of various diseases, such as cancer, diabetes, and cardiovascular disease. Finally, research could be conducted to explore the potential use of 2-Cyano-5-(naphthalen-1-yl)phenol, 95% in the synthesis of new drugs and other compounds.

Synthesis Methods

2-Cyano-5-(naphthalen-1-yl)phenol, 95% can be synthesized via a number of methods, including the reaction of 2-cyanophenol with naphthalene-1-sulfonic acid in the presence of an acid catalyst. This reaction yields a mixture of 2-Cyano-5-(naphthalen-1-yl)phenol, 95% and 2-cyano-5-(naphthalen-1-yl)benzoic acid, which can be separated by column chromatography.